Cas no 1565929-72-7 (3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
• CAS No: 1565929-72-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5704988
• PubChem ID: 104317688
• Update Time: 2023-10-17

3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1107087
• 1565929-72-7
• 3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-amino-1-(3-hydroxybutyl)-
• 3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H14N2O2/c1-7(12)4-6-11-5-2-3-8(10)9(11)13/h2-3,5,7,12H,4,6,10H2,1H3
• InChI Key： ZDKSYPLLCSBFHN-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 404.7±45.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones